Cas no 55216-11-0 (Trimethyl-β-cyclodextrin)

Trimethyl-β-cyclodextrin is a chemically modified cyclodextrin derivative in which the hydroxyl groups of β-cyclodextrin are methylated, enhancing its solubility in both aqueous and organic solvents. This modification improves its host-guest complexation properties, making it particularly useful for solubilizing hydrophobic compounds in pharmaceutical and chemical applications. Its increased lipophilicity compared to native β-cyclodextrin allows for better interaction with nonpolar molecules, facilitating drug delivery, stabilization, and bioavailability enhancement. The methylated structure also reduces hemolytic activity, improving biocompatibility. Trimethyl-β-cyclodextrin is widely employed in analytical chemistry, formulation science, and as a chiral selector in separation techniques.
Trimethyl-β-cyclodextrin structure
Trimethyl-β-cyclodextrin structure
Product Name:Trimethyl-β-cyclodextrin
CAS No:55216-11-0
MF:C63H112O35
MW:1429.5424
MDL:MFCD00010728
CID:372051
PubChem ID:87576890
Update Time:2025-06-09

Trimethyl-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

    • TRIMETHYL-BETA-CYCLODEXTRIN
    • 2,3,6-TRI-O-METHYL-BETA-CYCLODEXTRIN
    • HEPTAKIS(2,3,6-TRI-O-METHYL)-BETA-CYCLODEXTRIN
    • heptakis(2,3,6-tri-O-methyl)-B-*cyclodextrin
    • Trimethyl-?cyclodextrin
    • 2,3,6-tri-o-methyl-β-cyclodextrin
    • heptakis(2,3,6-tri-o-methyl)-β-cyclodextrin
    • b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-meth...
    • b-Cyclodextrin,2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-methyl-
    • TRIMETHYL-β-CYCLODEXTRIN
    • Heptakis(2,3,6-trimethyl)-beta-cyclodextrin
    • Hydrodex beta-PM
    • Me21-beta-CD
    • Per-O-methyl-beta-cyclodextrin
    • Heptakis(2,3,6-tri-O-methyl)-
    • A-cyclodextrin
    • 317745Y683
    • TOMBC
    • Tri-O-methyl-beta-cyclodextrin
    • TMe-beta-cyclodextrin
    • Trimethyl-ss-cyclodextrin
    • Heptakis (2,3,6-tri-O-methyl)beta cyclodexatrin
    • BDBM36247
    • beta-Cyclodextrin, tri-O-methyl-
    • 2,3,6-Tri-O-methyl-
    • Heptakis(2,3,6-tri-O-methyl)betaCD
    • Heptakis(2,3,6-
    • .BETA.-CYCLODEXTRIN PERMETHYL ETHER
    • TRIMETHYL-.BETA.-CYCLODEXTRIN
    • TRimethyl-?-cyclodextrin
    • HY-W145501
    • Heptakis(2,3,6-tri-O-methyl)-beta-cyclodextrin, >=90%
    • Heptakis(2,3,6-tri-O-methyl)- beta -cyclodextrin
    • TRIMEB
    • 2,3,6-TRIMETHYL-BETA-CYCLODEXTRIN
    • CYDEX-.BETA.
    • SCHEMBL907803
    • .beta.-Cyclodextrin, 2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-heneicosa-O-methyl-
    • T72606
    • UNII-317745Y683
    • Q27256017
    • 55216-11-0
    • CS-0214435
    • TRI-O-METHYL-.BETA.-CYCLODEXTRIN
    • CYDEX-BETA
    • BETA-CYCLODEXTRIN PERMETHYL ETHER
    • Trimethyl-
    • HYDRODEX .BETA.-PM
    • 2,3,6-TRIMETHYL-.BETA.-CYCLODEXTRIN
    • Heptakis(2,3,6-tri-O-methyl)-beta-cyclodextrin, >=98.0%
    • MFCD00010728
    • heptakis (2,3,6-tri-O-methyl)-beta-cyclodextrin
    • BETA-CYCLODEXTRIN, 2A,2B,2C,2D,2E,2F,2G,3A,3B,3C,3D,3E,3F,3G,6A,6B,6C,6D,6E,6F,6G-HENEICOSA-O-METHYL-
    • Trimethyl-β-cyclodextrin
    • MDL: MFCD00010728
    • Inchi: 1S/C63H112O35/c1-64-22-29-36-43(71-8)50(78-15)57(85-29)93-37-30(23-65-2)87-59(52(80-17)44(37)72-9)95-39-32(25-67-4)89-61(54(82-19)46(39)74-11)97-41-34(27-69-6)91-63(56(84-21)48(41)76-13)98-42-35(28-70-7)90-62(55(83-20)49(42)77-14)96-40-33(26-68-5)88-60(53(81-18)47(40)75-12)94-38-31(24-66-3)86-58(92-36)51(79-16)45(38)73-10/h29-63H,22-28H2,1-21H3/t29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43+,44+,45+,46+,47+,48+,49+,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-/m1/s1
    • InChI Key: DSDAICPXUXPBCC-MWDJDSKUSA-N
    • SMILES: O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC([H])([H])[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])OC([H])([H])[H])O2)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 1428.70000
  • Monoisotopic Mass: 1428.698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 35
  • Heavy Atom Count: 98
  • Rotatable Bond Count: 28
  • Complexity: 1800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 35
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 323
  • Surface Charge: 0
  • XLogP3: -3.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 170-178 °C (lit.)
  • Boiling Point: 1108.3±65.0 °C at 760 mmHg
  • Flash Point: 324.6±34.2 °C
  • Refractive Index: 160 ° (C=1, CHCl3)
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 323.05000
  • LogP: -1.49450
  • Optical Activity: [α]25/D +157±4°, c = 1% in H2O
  • Solubility: Soluble in water

Trimethyl-β-cyclodextrin Pricemore >>

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